Cas no 13018-09-2 (Torilolone)
Torilolone Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)-
- Torilolone
- 1b-Guai-4-en-3-one, 8b,11-dihydroxy- (8CI)
- 2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,[5S-(5a,6a,8a,8aa)]-
- Torilolone (7CI)
- 8beta,11-Dihydroxy-1beta-guai-4-en-3-one
- [ "" ]
- 3abeta,4,5,6,7,8-Hexahydro-1,4beta-dimethyl-6beta-hydroxy-7beta-(1-methyl-1-hydroxyethyl)azulen-2(3H)-one
- AKOS032962661
- FS-8779
- (5S,6R,8S,8aR)-6-hydroxy-5-(2-hydroxypropan-2-yl)-3,8-dimethyl-4,5,6,7,8,8a-hexahydro-1H-azulen-2-one
- 13018-09-2
-
- Inchi: 1S/C15H24O3/c1-8-5-14(17)12(15(3,4)18)6-11-9(2)13(16)7-10(8)11/h8,10,12,14,17-18H,5-7H2,1-4H3/t8-,10+,12-,14+/m0/s1
- InChI Key: ZLDODTPRRLQGHP-LGYCOIBBSA-N
- SMILES: O[C@@H]1C[C@H](C)[C@H]2CC(C(C)=C2C[C@@H]1C(C)(C)O)=O
Computed Properties
- Exact Mass: 252.173
- Monoisotopic Mass: 252.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 1.6
Experimental Properties
- Color/Form: Cryst.
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 179-180 ºC
- Solubility: Very slightly soluble (0.93 g/l) (25 º C),
- PSA: 57.53000
- LogP: 2.06980
Torilolone Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Torilolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55330-5 mg |
2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)- |
13018-09-2 | 5mg |
¥5280.0 | 2021-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5154-1 mg |
Torilolone |
13018-09-2 | 1mg |
¥2675.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T55330-5mg |
2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)- |
13018-09-2 | ,98.0% | 5mg |
¥5280.0 | 2023-09-06 | |
| TargetMol Chemicals | TN5154-5mg |
Torilolone |
13018-09-2 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN5154-5 mg |
Torilolone |
13018-09-2 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5154-1 mL * 10 mM (in DMSO) |
Torilolone |
13018-09-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| A2B Chem LLC | AE60981-5mg |
Torilolone |
13018-09-2 | 98.0% | 5mg |
$727.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5154-1 ml * 10 mm |
Torilolone |
13018-09-2 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 |
Torilolone Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Torilolone
Comprehensive Overview of Torilolone (CAS No. 13018-09-2): Properties, Applications, and Industry Insights
Torilolone (CAS No. 13018-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural and functional properties. As a steroidal derivative, Torilolone exhibits potential therapeutic applications, particularly in anti-inflammatory and immunomodulatory contexts. Researchers and industry professionals frequently search for terms like "Torilolone uses", "CAS 13018-09-2 solubility", and "Torilolone synthesis", reflecting the growing interest in its pharmacological profile.
The molecular structure of Torilolone features a steroidal backbone with modifications that enhance its bioavailability and target specificity. This characteristic aligns with current trends in drug development, where steroid-based therapeutics are being optimized for precision medicine. Searches for "Torilolone mechanism of action" and "Torilolone vs. prednisone" highlight the comparative analyses users seek to understand its advantages over traditional corticosteroids.
In laboratory settings, Torilolone is often studied for its physicochemical properties, including melting point, solubility in organic solvents, and stability under varying pH conditions. These parameters are critical for formulators exploring "Torilolone drug delivery systems" or "CAS 13018-09-2 formulation optimization". Recent publications have also investigated its potential in topical applications, addressing user queries like "Torilolone for dermatology".
The synthesis of Torilolone typically involves multi-step organic reactions, with researchers focusing on yield improvement and green chemistry approaches. This resonates with the industry's shift toward sustainable practices, as seen in search trends for "eco-friendly Torilolone production" and "CAS 13018-09-2 synthesis pathway". Analytical methods such as HPLC and NMR are routinely employed for quality control, ensuring compliance with pharmacopeial standards.
From a commercial perspective, Torilolone is classified as a high-value intermediate in the fine chemicals market. Procurement specialists often search for "Torilolone suppliers", "CAS 13018-09-2 price trends", and "GMP-grade Torilolone", indicating its importance in supply chain management. Regulatory aspects, including REACH compliance and patent status, further contribute to its market dynamics.
Emerging research directions for Torilolone include its potential role in autoimmune disorders and cancer adjuvants, topics frequently appearing in scientific literature and conference proceedings. These applications respond to user inquiries about "Torilolone clinical trials" and "novel uses of CAS 13018-09-2". The compound's low toxicity profile, as evidenced by preclinical studies, makes it a candidate for further development.
Quality assurance protocols for Torilolone emphasize rigorous testing for impurities and stereochemical purity. Analytical chemists commonly search for "Torilolone HPLC methods" and "CAS 13018-09-2 spectroscopic data" to ensure accurate characterization. The compound's stability under accelerated degradation conditions is another area of interest for long-term storage considerations.
In conclusion, Torilolone (CAS No. 13018-09-2) represents a versatile compound with expanding applications in life sciences. Its study addresses multiple contemporary needs in drug development, from targeted therapy to sustainable manufacturing. As research progresses, this compound is poised to remain relevant in addressing both current and future therapeutic challenges.
13018-09-2 (Torilolone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)